Cas no 2094460-72-5 (1-[1,2,3,5-Tetrahydro-1-(1-methylethyl)-4H-1,4-benzodiazepin-4-yl]-2-propen-1-one)

• Product Name: 1-[1,2,3,5-Tetrahydro-1-(1-methylethyl)-4H-1,4-benzodiazepin-4-yl]-2-propen-1-one
• CAS No: 2094460-72-5
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 5409325
• PubChem ID: 121582099
• Update Time: 2025-07-09

1-[1,2,3,5-Tetrahydro-1-(1-methylethyl)-4H-1,4-benzodiazepin-4-yl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-7521957
• 2094460-72-5
• 1-[1-(propan-2-yl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-4-yl]prop-2-en-1-one
• Z2737383363
• 1-(1-propan-2-yl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)prop-2-en-1-one
• 1-[1,2,3,5-Tetrahydro-1-(1-methylethyl)-4H-1,4-benzodiazepin-4-yl]-2-propen-1-one

• Inchi： 1S/C15H20N2O/c1-4-15(18)16-9-10-17(12(2)3)14-8-6-5-7-13(14)11-16/h4-8,12H,1,9-11H2,2-3H3
• InChI Key： AZKMVXNRUKSBSO-UHFFFAOYSA-N
• SMILES： C(N1CC2=CC=CC=C2N(C(C)C)CC1)(=O)C=C

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.057±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 429.8±34.0 °C(Predicted)
• pka: 7.20±0.20(Predicted)

Additional information on 1-[1,2,3,5-Tetrahydro-1-(1-methylethyl)-4H-1,4-benzodiazepin-4-yl]-2-propen-1-one

Chemical Compound CAS No 2094460-72-5: A Comprehensive Overview

The compound with CAS No 2094460-72-5, known as 1-[1,2,3,5-Tetrahydro-1-(1-methylethyl)-4H-1,4-benzodiazepin-4-yl]-2-propen-1-one, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodiazepines, a group of drugs primarily known for their anxiolytic and sedative properties. However, CAS No 2094460-72-5 exhibits unique structural and functional characteristics that set it apart from traditional benzodiazepines.

CAS No 2094460-72-5 is characterized by its complex molecular structure, which includes a benzodiazepine ring system fused with a tetrahydro derivative and an additional ketone group. The presence of the 1-(1-methylethyl) substituent further enhances its chemical complexity and functional diversity. Recent studies have focused on the compound's potential as a precursor in drug design and its role in synthesizing bioactive molecules with improved pharmacokinetic profiles.

One of the most notable aspects of CAS No 2094460-72-5 is its ability to act as a versatile building block in organic synthesis. Researchers have exploited its structure to develop novel compounds with enhanced bioavailability and reduced side effects. For instance, modifications to the benzodiazepinyl core have led to the creation of analogs with improved selectivity for specific receptor subtypes, paving the way for targeted therapies in neurology and psychiatry.

The synthesis of CAS No 2094460-72-5 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation, hydrogenation reactions, and ketone formation via oxidation. These methods ensure high yields and purity levels, making the compound suitable for both research and industrial applications.

In terms of applications, CAS No 2094460-72-5 has shown promise in several therapeutic areas. Preclinical studies suggest that it may possess anti-inflammatory properties due to its ability to modulate key signaling pathways involved in inflammation. Additionally, its role as an intermediate in drug development has been highlighted in recent publications focusing on central nervous system disorders.

Recent advancements in computational chemistry have also contributed to our understanding of CAS No 2094460-72-5's behavior at the molecular level. Molecular docking studies reveal that the compound interacts with various protein targets through a combination of hydrophobic interactions and hydrogen bonding. These insights are crucial for designing more effective drugs based on this scaffold.

The environmental impact of CAS No 2094460-72 has also been a topic of interest among researchers. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its safe disposal and industrial use.

In conclusion, CAS No 2094460-72 represents a significant advancement in organic chemistry with wide-ranging applications in drug discovery and development. Its unique structure and functional properties make it an invaluable tool for researchers aiming to create innovative therapeutic agents with enhanced efficacy and safety profiles.